Cas no 2147-85-5 (1-Methyl-3-(piperidin-4-yl)-1H-benzo[d]imidazol-2(3H)-one hydrochloride)

• Product Name: 1-Methyl-3-(piperidin-4-yl)-1H-benzo[d]imidazol-2(3H)-one hydrochloride
• CAS No: 2147-85-5
• MF: C₁₃H₁₈ClN₃O
• MW: 267.754521846771
• CID: 1026079
• PubChem ID: 21222212
• Update Time: 2025-06-09

1-Methyl-3-(piperidin-4-yl)-1H-benzo[d]imidazol-2(3H)-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-3-(piperidin-4-yl)-1H-benzo[d]imidazol-2(3H)-one hydrochloride
• 1-methyl-3-piperidin-4-ylbenzimidazol-2-one,hydrochloride
• AK-75785
• ANW-57116
• CTK8B7365
• KB-219239
• SureCN2858713
• AKOS016002485
• 1-methyl-3-piperidin-4-ylbenzimidazol-2-one;hydrochloride
• DTXSID60611459
• DB-032426
• SCHEMBL2858713
• 1-Methyl-3-(piperidin-4-yl)-1,3-dihydro-2H-benzimidazol-2-one--hydrogen chloride (1/1)
• 1-methyl-3-(piperidin-4-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one hydrochloride
• A879065
• 1-methyl-3-(piperidin-4-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one HCl
• 2147-85-5
• KS-10760
• AT44680

• MDL： MFCD20492591
• Inchi： 1S/C13H17N3O.ClH/c1-15-11-4-2-3-5-12(11)16(13(15)17)10-6-8-14-9-7-10;/h2-5,10,14H,6-9H2,1H3;1H
• InChI Key： REYXMOCQVHYUQQ-UHFFFAOYSA-N
• SMILES： Cl.O=C1N(C)C2C=CC=CC=2N1C1CCNCC1

Computed Properties

• Exact Mass: 267.1138399g/mol
• Monoisotopic Mass: 267.1138399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 301
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.6Ų